An In-Depth Technical Guide to the Mechanism of Action of Z-360 (Nastorazepide)
An In-Depth Technical Guide to the Mechanism of Action of Z-360 (Nastorazepide)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Z-360, also known as Nastorazepide, is a potent and selective, orally active antagonist of the cholecystokinin-2 (CCK2) receptor, a G-protein coupled receptor implicated in various physiological and pathological processes. This technical guide delineates the molecular mechanism of action of Z-360, with a primary focus on its application in pancreatic cancer and associated pain management. The document summarizes key preclinical and clinical findings, details the experimental methodologies employed in its characterization, and provides visual representations of the signaling pathways it modulates.
Introduction
Z-360 is a 1,5-benzodiazepine derivative that has demonstrated significant potential as a therapeutic agent, particularly as an adjunct therapy in pancreatic cancer. Its primary molecular target is the CCK2 receptor, also known as the gastrin receptor. Gastrin and its receptor are known to play a role in the proliferation and survival of various cancer cells, including those of the pancreas. Furthermore, the signaling pathways downstream of CCK2 receptor activation are implicated in the complex mechanisms of cancer-related pain. Z-360 exerts its therapeutic effects by competitively inhibiting the binding of endogenous ligands, such as gastrin and cholecystokinin, to the CCK2 receptor, thereby attenuating downstream signaling cascades involved in tumor growth and nociception.
Core Mechanism of Action: CCK2 Receptor Antagonism
The fundamental mechanism of Z-360 is its high-affinity binding to the CCK2 receptor, preventing its activation by endogenous ligands.
Binding Affinity and Selectivity
Z-360 exhibits a high affinity for the human CCK2 receptor, as determined by radioligand binding assays.
| Parameter | Value | Cell Line | Radioligand | Reference |
| Ki | 0.47 nM | Human CCK-2 receptor expressing cells | [3H]CCK-8 | [1] |
Signaling Pathways Modulated by Z-360
By blocking the CCK2 receptor, Z-360 influences multiple downstream signaling pathways that are crucial for cancer progression and pain signaling.
Inhibition of Pro-survival Signaling in Pancreatic Cancer
In pancreatic cancer models, Z-360 has been shown to inhibit gastrin-induced pro-survival signaling. A key pathway affected is the PI3K/Akt signaling cascade.
-
Akt Phosphorylation: Z-360 has been observed to reduce the phosphorylation of Akt (also known as protein kinase B or PKB), a critical node in cell survival and proliferation pathways.
Attenuation of Angiogenesis
Z-360 has demonstrated the ability to counteract the pro-angiogenic effects of certain chemotherapeutic agents.
-
VEGF Expression: In combination with gemcitabine, Z-360 suppresses the induction of Vascular Endothelial Growth Factor (VEGF), a potent stimulator of angiogenesis.
Modulation of Pain Signaling Pathways
A significant aspect of Z-360's therapeutic potential lies in its analgesic effects in the context of cancer-induced pain. This is achieved through the disruption of a specific inflammatory and neuronal signaling cascade.
-
Suppression of Interleukin-1β (IL-1β) Production: Z-360 inhibits the production of the pro-inflammatory cytokine IL-1β in the tumor microenvironment.
-
Downregulation of Ephrin B1 Expression: The reduction in IL-1β leads to the prevention of the upregulation of ephrin B1 gene expression in dorsal root ganglia.
-
Inhibition of NR2B Phosphorylation: Consequently, the phosphorylation of the NR2B subunit of the N-methyl-D-aspartate (NMDA) receptor in the spinal cord is inhibited. This is a critical step in central sensitization and the perception of pain.
Preclinical and Clinical Data
Preclinical Efficacy in Pancreatic Cancer Models
| Study Type | Animal Model | Treatment | Key Findings |
| Xenograft | Mice with PANC-1 subcutaneous xenografts | Z-360 + Gemcitabine | Significant inhibition of tumor growth compared to either agent alone. |
| Orthotopic | Mice with PANC-1 orthotopic xenografts | Z-360 + Gemcitabine | Prolonged survival compared to vehicle control. |
Clinical Trial Data in Advanced Pancreatic Cancer
| Trial Phase | Patient Population | Treatment Arms | Key Outcomes |
| Phase Ib/IIa | Advanced Pancreatic Cancer | Z-360 (120 mg, 240 mg) + Gemcitabine vs. Placebo + Gemcitabine | Z-360 was safe and well-tolerated. A higher proportion of patients in the Z-360 groups reported improvement in pain. |
Experimental Protocols
The following sections describe the general methodologies used to elucidate the mechanism of action of Z-360. For specific, detailed protocols, including reagent concentrations, incubation times, and instrument settings, it is recommended to consult the primary research articles cited.
CCK2 Receptor Binding Assay
-
Objective: To determine the binding affinity of Z-360 for the CCK2 receptor.
-
General Procedure:
-
Membrane preparations from cells expressing the human CCK2 receptor are incubated with a radiolabeled ligand (e.g., [3H]CCK-8) and varying concentrations of Z-360.
-
After reaching equilibrium, the bound and free radioligand are separated by filtration.
-
The amount of bound radioactivity is quantified using a scintillation counter.
-
The concentration of Z-360 that inhibits 50% of the specific binding of the radioligand (IC50) is determined.
-
The equilibrium dissociation constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.
-
Western Blot Analysis for Phosphorylated Proteins (p-Akt, p-NR2B)
-
Objective: To quantify the levels of phosphorylated Akt and NR2B in response to Z-360 treatment.
-
General Procedure:
-
Cells or tissues are lysed in a buffer containing phosphatase and protease inhibitors.
-
Protein concentration in the lysates is determined using a standard assay (e.g., BCA assay).
-
Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).
-
The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).
-
The membrane is blocked to prevent non-specific antibody binding.
-
The membrane is incubated with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-p-Akt, anti-p-NR2B).
-
After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.
-
The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
-
The membrane is often stripped and re-probed with an antibody against the total protein to normalize for loading differences.
-
Enzyme-Linked Immunosorbent Assay (ELISA) for IL-1β
-
Objective: To measure the concentration of IL-1β in biological samples (e.g., tissue homogenates, cell culture supernatants).
-
General Procedure:
-
A 96-well plate is coated with a capture antibody specific for IL-1β.
-
Samples and standards of known IL-1β concentrations are added to the wells.
-
After incubation and washing, a detection antibody, also specific for IL-1β and typically biotinylated, is added.
-
Following another incubation and wash step, a streptavidin-HRP conjugate is added.
-
A substrate solution (e.g., TMB) is added, which is converted by HRP to produce a colored product.
-
The reaction is stopped, and the absorbance is measured at a specific wavelength.
-
The concentration of IL-1β in the samples is determined by comparison to the standard curve.
-
Real-Time Reverse Transcription Polymerase Chain Reaction (RT-PCR) for Ephrin B1 Gene Expression
-
Objective: To quantify the mRNA levels of ephrin B1.
-
General Procedure:
-
Total RNA is extracted from cells or tissues.
-
The RNA is reverse transcribed into complementary DNA (cDNA).
-
The cDNA is used as a template for real-time PCR with primers specific for the ephrin B1 gene.
-
A fluorescent dye (e.g., SYBR Green) or a fluorescently labeled probe is used to monitor the amplification of the PCR product in real-time.
-
The cycle threshold (Ct) value, which is inversely proportional to the initial amount of target mRNA, is determined.
-
The relative expression of ephrin B1 is calculated after normalization to a housekeeping gene (e.g., GAPDH, β-actin).
-
Visualizations
Figure 1. Z-360 inhibits pro-survival signaling in pancreatic cancer cells.
Figure 2. Z-360 attenuates cancer-induced pain signaling.
Figure 3. General workflow for Western blot analysis.
